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Tideglusib Dosing in Animal Studies

The table below summarizes specific Tideglusib dosing regimens and their outcomes from recent preclinical

studies.

Animal Model
/ Study Focus

Reported
Dose

Dosing
Frequency

Route of
Administration

Vehicle /
Formulation

Key Findings /
Context

Mouse Model
of AUD [1]

100

mg/kg

Once daily

(for 6-9
weeks)

Oral gavage Corn oil Decreased

ethanol
consumption in a

binge-like drinking
model.

Mouse Model
of AUD [1]

200
mg/kg

Once daily Oral gavage 26% PEG-400
+ 15%

Cremophor EL
in water

Initial dose used;
formulation later

changed to corn
oil.
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Animal Model
/ Study Focus

Reported
Dose

Dosing
Frequency

Route of
Administration

Vehicle /
Formulation

Key Findings /
Context

MPTP-induced
Parkinson's
Model [2]

200

mg/kg

Once daily

(for 3 days
pre- and 7

days post-
MPTP)

Oral gavage 26% PEG400

+ 15%
Chremophor

EL

Showed

significant
neuroprotective

effects.

Dose-
Response
Study
(Parkinson's)
[2]

50, 200,
500

mg/kg

Once daily Oral gavage 26% PEG400
+ 15%

Chremophor
EL

Established a
range of effective

doses.

Protocol for Administration

Here is a detailed methodology for preparing and administering Tideglusib based on the protocols found in

the search results.

Formulation Preparation [1] [3] [2]:

The most commonly used vehicle is a mixture of 26% PEG-400 and 15% Cremophor EL in
water.

Tideglusib powder is suspended in the vehicle at the required concentration (e.g., 20 mg/mL
for a 200 mg/kg dose in mice).

The suspension is prepared by vortexing followed by bath sonication at 40°C for 60 minutes to
ensure a uniform mixture [1].

An alternative vehicle used for easier suspension is corn oil, which was noted to be well-
tolerated [1].

Administration Procedure [1] [3]:

The typical route of administration is oral gavage.

Administration volumes are generally around 10 mL/kg of body weight in mice [1].
Dosing is typically performed once daily. The studies reviewed did not compare this frequency

to others (e.g., twice daily).
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Factors for Dosing Optimization

When designing your study, consider these factors that influence systemic exposure to Tideglusib and its

effects.

Body Weight: A 2025 population pharmacokinetic study identified body weight as a significant
covariate on Tideglusib's clearance and volume of distribution. This suggests that using weight-
banded or weight-normalized doses is critical for achieving consistent exposure across subjects of

different sizes [4].
Food Effect: The same pharmacokinetic study noted that the timing and type of meal after dosing

can affect overall drug exposure. For reproducible results, it is recommended to standardize fasting
and feeding conditions around the time of administration [4].

Dose-Dependent Bioavailability: Tideglusib exhibits less than a proportional increase in systemic
exposure with higher doses, likely due to its solubility limitations. This means that doubling the dose

will not necessarily double the exposure, which is an important consideration for dose escalation [4].
Sex-Based Differences: One study on alcohol use disorder found that Tideglusib was more potent

in reducing binge-like drinking in male mice (ED50 = 64.6 mg/kg) compared to females (ED50 = 79.4
mg/kg). This indicates that biological sex can be a factor in dosing efficacy [1].

Mechanism of Action: Tideglusib is an irreversible inhibitor of GSK-3β [5] [6]. This mechanism
often allows for a longer duration of pharmacological effect, which may support a once-daily dosing

regimen, as the effects persist beyond the drug's immediate presence in the plasma [6].

The following diagram outlines the logical workflow for optimizing Tideglusib dosing in a preclinical study,

based on the key factors identified above.
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Start: Define Study Objectives

Key Factor: Animal Body Weight Key Factor: Food Effect Key Factor: Dose-Linear Exposure Key Factor: Biological Sex Key Factor: Irreversible Inhibition

Use weight-banded or
weight-normalized doses

Standardize fasting
and feeding conditions

Account for non-linear
increase in exposure

Consider different
efficacious doses per sex

Once-daily dosing
may be sufficient

Finalize Dosing Protocol

Click to download full resolution via product page

Frequently Asked Questions

What is the most common dosing frequency for Tideglusib in animal studies? The studies

reviewed consistently used a once-daily dosing regimen [1] [2]. Its irreversible mechanism of action

provides a pharmacological rationale for this schedule, as the effects on the target enzyme persist

longer than the drug's circulation time.

My drug suspension is difficult to prepare. Are there any alternatives? Yes. While a vehicle of

26% PEG-400 and 15% Cremophor EL is standard, one study switched to corn oil for easier

suspension and found it to be well-tolerated in mice [1]. Consistency in preparation method (vortexing

and sonication) is key for reliable dosing.

Why might I see high variability in drug response between animals? The population

pharmacokinetic analysis highlights body weight and food intake as major sources of inter-individual

variability [4]. Controlling for these factors by using weight-based dosing and standardized feeding

protocols will help reduce variability in your results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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